1-(2,3,4-Trifluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid

• Molecular Formula: C11H7F3N2O2
• Molecular Weight: 256.18 g/mol
• IUPAC Name: 5-methyl-1-(2,3,4-trifluorophenyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C11H7F3N2O2/c1-5-6(11(17)18)4-15-16(5)8-3-2-7(12)9(13)10(8)14/h2-4H,1H3,(H,17,18)
• InChI Key: BSXKVYQKXHWWRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=C(C(=C(C=C2)F)F)F)C(=O)O

Description

1-(2,3,4-Trifluorophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H7F3N2O2 and its molecular weight is 256.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a mixed solvent of 1N hydrochloric acid aqueous solution (120 ml) and ethanol (120 ml), were added 2,3,4-trifluorophenylhydrazine (9.3 g) and ethyl 2-(ethoxymethylene)acetoacetate (10.7 g) prepared according to a method described in J. Chem. Soc. Perkin trans. I, 1875 (1988), and the mixture was stirred at reflux temperature for three hours. Next, sodium hydroxide (2.8 g) was added and the mixture was further stirred for an hour. Ethanol was evaporated in vacuo, the organic layer was separated with toluene, hydrochloric acid was added to the aqueous layer and the precipitated solid was collected by filtration to give the titled compound (10 g).